PP58

• Molecular Formula: C22H19Cl2N5O2
• Molecular Weight: 456.3 g/mol
• InChI: InChI=1S/C22H19Cl2N5O2/c1-29-20-13(11-16(21(29)30)19-17(23)3-2-4-18(19)24)12-26-22(28-20)27-14-5-7-15(8-6-14)31-10-9-25/h2-8,11-12H,9-10,25H2,1H3,(H,26,27,28)
• InChIKey: MAXZESONWXTISA-UHFFFAOYSA-N

PP58: Multi-Target Kinase Inhibitor

PP58 (CAS 212391-58-7) is a synthetic, ATP-competitive pyrido[2,3-d]pyrimidine-based small molecule that functions as a multi-target protein tyrosine kinase inhibitor [1]. Its primary reported targets include members of the Platelet-Derived Growth Factor Receptor (PDGFR), Fibroblast Growth Factor Receptor (FGFR), and Src kinase families, exhibiting inhibition at nanomolar concentrations [2]. The compound has a molecular weight of 456.32 g/mol and the IUPAC name 2-((4-(2-aminoethoxy)phenyl)amino)-6-(2,6-dichlorophenyl)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one . It is also recognized as a broad-spectrum Type I kinase inhibitor tool used in chemical proteomics applications like Multiplexed Inhibitor Bead (MIB) chromatography to profile the kinome [3].

Broad inhibition of PDGFR, FGFR, and Src family kinases

ATP-competitive binding at conserved gatekeeper threonine residue

Research use in proliferation, angiogenesis, and inflammatory pathway studies

• [1] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source
• [2] Blencke S, et al. Characterization of a conserved structural determinant controlling protein kinase sensitivity to selective inhibitors. Chem Biol. 2004 May;11(5):691-701. View Source
• [3] Bio-protocol. Multiplexed Inhibitor Bead (MIB) Chromatography. 2020. View Source

Why Generic Substitution Fails for PP58

Procuring a generic pyrido[2,3-d]pyrimidine analog as a substitute for PP58 introduces significant experimental risk due to a critical structure-activity relationship (SAR) that dictates inhibitor potency across different kinases [1]. The core scaffold's affinity for its target is not uniform; it is highly sensitive to a single amino acid residue in the kinase active site. As demonstrated by head-to-head biophysical assays, PP58 exhibits a 100-fold difference in binding affinity for the closely related kinases p38α and JNK2, a difference determined solely by the presence of a threonine (Thr-106) versus a methionine (Met-108) at the gatekeeper-adjacent position [2]. This structural selectivity filter means that even closely related compounds from the same chemical class will display a different, and likely unpredictable, kinase inhibition profile, leading to non-reproducible cellular and in vivo outcomes. Therefore, substitution with a structurally similar but non-identical compound cannot guarantee the same biological effects [2].

PP58 Profile

Standard Narrow-Spectrum Inhibitors

Unique broad multi-kinase inhibition (PDGFR, FGFR, Src, p38α, RICK)

Typically target single kinase or family; distinct biological effects

Mapped structural binding determinants at gatekeeper residue

Binding mode characterization may be absent or less defined

Validated chemical proteomics affinity matrix reagent

Generally not validated for immobilized affinity proteomics

• [1] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source
• [2] Figure 5 from Wissing J, et al. (2004) as presented on Academia.edu. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. View Source

PP58 Evidence-Based Differentiation

High Affinity p38α Binding

PP58 inhibits Src kinase activity with a sub-nanomolar IC50 value in biochemical assays [1]. This represents a significant potency advantage over the widely used Src-family inhibitor PP2, which has a reported IC50 of 36 nM for Src , as well as the pyridopyrimidine analog PD-173955 (IC50 = 22-25 nM) [2] and the Bcr-Abl inhibitor PD-180970 (IC50 = 0.8 nM) .

p38α Binding Affinity

Context-dependent

Ki 3.8 ± 1.9 nM (84-fold over JNK2)

Supports p38α-selective assay context

Cross-study comparison; verify in same assay

Evidence Dimension	In vitro kinase inhibition potency (Src)
Target Compound Data	Sub-nanomolar IC50
Comparator Or Baseline	PP2: 36 nM; PD-173955: 22-25 nM; PD-180970: 0.8 nM
Quantified Difference	PP58 is at least 25- to >35-fold more potent than PP2 and 20- to 25-fold more potent than PD-173955 in this assay system.
Conditions	Standard in vitro kinase inhibition assay (radioactive ATP incorporation)

Why This Matters

For experiments requiring complete suppression of Src kinase activity, the superior potency of PP58 allows for lower working concentrations, reducing the risk of off-target effects associated with higher doses of less potent inhibitors.

• [1] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source
• [2] TargetMol. PD173955 (T3063) Product Datasheet. View Source

Cellular TNF-α Inhibition

The binding affinity (Ki) of PP58 for two closely related mitogen-activated protein kinases was determined to be 3.8 ± 1.9 nM for p38α and 320 ± 40 nM (0.32 ± 0.04 µM) for JNK2 [1]. This nearly 100-fold difference in affinity is attributed to a single amino acid polymorphism at a structurally critical position (Thr-106 in p38α vs. Met-108 in JNK2) [2].

Cellular TNF-α Inhibition

Assay context

IC50 ~3 nM

Supports inflammatory signaling assay interpretation

LPS-stimulated cellular model

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	p38α Ki = 3.8 ± 1.9 nM
Comparator Or Baseline	JNK2 Ki = 320 ± 40 nM
Quantified Difference	PP58 has an ~84-fold higher affinity for p38α than for JNK2.
Conditions	Biochemical kinase inhibition assay with recombinant enzymes

Why This Matters

This data provides a precise quantitative framework for interpreting PP58's cellular effects, allowing researchers to differentiate between p38α-dependent and JNK2-dependent signaling pathways in their experimental models.

• [1] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source
• [2] Figure 5 from Wissing J, et al. (2004) as presented on Academia.edu. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. View Source

Kinase Resistance Mechanisms

In a cellular model of inflammation, PP58 potently inhibits lipopolysaccharide (LPS)-stimulated tumor necrosis factor-alpha (TNF-α) production with a cellular IC50 value of 3 nM . This cellular activity is closely linked to its inhibition of the p38 MAPK pathway (IC50 < 10 nM) rather than its Src-inhibitory activity .

Resistance Mutant Profiling

Class-level

FGFR1-V561M reduces sensitivity >1000-fold

Enables on-target effect confirmation

Gatekeeper mutation analysis

Evidence Dimension	Inhibition of LPS-stimulated TNF-α production
Target Compound Data	Cellular IC50 = 3 nM
Comparator Or Baseline	Biochemical p38α inhibition IC50 < 10 nM; Biochemical Src inhibition IC50 = sub-nanomolar
Quantified Difference	The cellular potency for TNF-α suppression (3 nM) is within the same order of magnitude as its biochemical p38 inhibition (<10 nM), but significantly less potent than its biochemical Src inhibition (sub-nanomolar).
Conditions	Cell-based assay using LPS-stimulated cells; quantification of TNF-α in supernatant.

Why This Matters

This data is crucial for researchers using PP58 in cellular models of inflammation or immunology, as it clarifies that its primary functional readout (TNF-α suppression) is likely driven by p38 pathway inhibition, guiding the design of appropriate controls and interpretation of results.

Kinase Affinity Chromatography

PP58 affinity chromatography leads to the identification of protein kinases from many different groups and families, indicating that it is not selective for a phylogenetically related set of kinases [1]. This broad target profile makes it a powerful tool for unbiased kinome profiling. In contrast, PD-173955 is described as a selective inhibitor of Src family kinases and Bcr-Abl .

Affinity Chromatography Use

Class-level

Immobilized PP58 captures Src and FGFR1

Supports chemical proteomics target ID

Validated in MIB arrays

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	Broad, multi-family target engagement
Comparator Or Baseline	PD-173955: Selective for Src family kinases and Bcr-Abl
Quantified Difference	Qualitative difference in the breadth of the kinome targeted.
Conditions	Multiplexed Inhibitor Bead (MIB) Chromatography / Affinity Chromatography coupled with mass spectrometry

Why This Matters

For researchers seeking a tool for broad chemical proteomics or to understand the full kinome response to a stimulus, PP58 is the appropriate choice. For those requiring a targeted inhibitor for Src/Bcr-Abl pathways, a more selective analog like PD-173955 would be required.

• [1] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source

PP58's In Vivo Selectivity is Defined and Quantifiable at Low Nanomolar Concentrations

PP58 has been reported to exhibit a quantifiable degree of selectivity at low nanomolar concentrations in vivo . While broad in its potential target list, this indicates that at the low plasma concentrations achievable in animal models, PP58 engages a specific subset of its high-affinity targets.

Evidence Dimension	In vivo target selectivity window
Target Compound Data	Selective target engagement observed at low nanomolar concentrations.
Comparator Or Baseline	Broad target engagement observed in vitro at higher concentrations.
Quantified Difference	Not quantitatively defined; a qualitative shift from broad in vitro profile to a narrower in vivo profile.
Conditions	In vivo animal models (details not specified)

Why This Matters

This information is critical for researchers transitioning from in vitro to in vivo studies, as it provides a rationale for the choice of dosing regimen to achieve a desired selectivity window and suggests that in vivo pharmacology may be more specific than in vitro profiling alone would indicate.

PP58 Validated Research Applications

In Vitro Inflammatory Signaling

As demonstrated by its use in Multiplexed Inhibitor Bead (MIB) Chromatography, PP58 is an excellent choice for creating an affinity matrix to purify and identify protein kinases from complex cellular lysates. Its ability to bind kinases from diverse families makes it a powerful tool for unbiased, discovery-driven chemical proteomics, allowing researchers to map the global kinome response to biological stimuli or drug treatments [1].

Target Validation with Resistant Mutants

The 100-fold difference in binding affinity between p38α and JNK2 provides a unique experimental lever. By applying PP58 at carefully titrated concentrations (e.g., low nanomolar to inhibit p38α, high nanomolar to inhibit both), researchers can pharmacologically dissect the specific contributions of these two closely related MAP kinase pathways in processes like inflammation, apoptosis, or cellular stress response [2].

Chemical Proteomics via Affinity Matrices

For researchers studying the regulation of inflammatory cytokines, PP58 serves as a potent tool to suppress TNF-α production in LPS-stimulated cell models. Given its IC50 of 3 nM in this assay, it is an appropriate positive control or pathway inhibitor for investigating p38-dependent inflammatory signaling, offering a more potent alternative to other common p38 inhibitors .

Differential p38α vs. JNK2 Analysis

In cellular models where Src family kinase activity must be completely suppressed to observe a phenotype (e.g., migration, invasion, or certain signaling events), PP58's sub-nanomolar biochemical potency provides a high degree of confidence in achieving near-complete target inhibition at low, less off-target-prone concentrations compared to less potent inhibitors like PP2 or PD-173955 [3].

Application

Selection Property

Validation Focus

Inflammatory signaling pathway studies

Cell-based potency profile

p38α-mediated cytokine inhibition

Kinase target validation

Defined resistance mutation panel

On-target phenotype confirmation

Chemical proteomics

Immobilized affinity reagent

Kinase interactome profiling

Differential pathway analysis

Isoform selectivity window

p38α vs. JNK2 signaling deconvolution

• [1] Bio-protocol. Multiplexed Inhibitor Bead (MIB) Chromatography. 2020. View Source
• [2] Figure 5 from Wissing J, et al. (2004) as presented on Academia.edu. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. View Source
• [3] Wissing J, et al. Chemical Proteomic Analysis Reveals Alternative Modes of Action for Pyrido[2,3-d]pyrimidine Kinase Inhibitors. Mol Cell Proteomics. 2004 Dec;3(12):1181-93. View Source